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Compound of Interest

Compound Name: MOG (44-54), mouse, human, rat

Cat. No.: B12385390

Application Notes and Protocols for MOG (44-54)
Peptide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Myelin Oligodendrocyte Glycoprotein (MOG) (44-54) is a peptide fragment of the MOG protein,
which is a key component of the myelin sheath in the central nervous system (CNS). This 11-
amino acid peptide is of significant interest in immunological research, particularly in the study
of autoimmune diseases like multiple sclerosis (MS). It serves as a minimal epitope for CD8+ T
cells and can be used to induce Experimental Autoimmune Encephalomyelitis (EAE) in
susceptible animal models, providing a valuable tool for investigating the pathogenesis of
demyelinating diseases and for the development of potential therapeutics.[1][2][3][4]

These application notes provide detailed information on the solubility of MOG (44-54) peptide
and protocols for its preparation for in vivo injections, specifically for the induction of EAE.
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Property Value Reference
) ) Phe-Ser-Arg-Val-Val-His-Leu-
Amino Acid Sequence [5]
Tyr-Arg-Asn-Gly
Molecular Formula C61H94N20015 [1]
Molecular Weight 1347.5 g/mol [1]
Appearance Lyophilized powder
Storage Temperature -20°C [6][7]
Solubility and Reconstitution Data
Solvent Solubility Concentration Notes Reference
Can be used for
Deionized Water  Soluble Not specified initial stock [6]
solution.
Phosphate- A common
Buffered Saline Soluble 10 mg/mL vehicle for [7]
(PBS),pH 7.2 injection.
Can be used for
Sterile Saline Soluble Not specified dilution before [8]

administration.

EAE Induction Protocol Parameters
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Parameter Value Reference
Animal Model C57BL/6 mice [1]8]
Peptide Concentration in
) 1.5 mg/mL [1109]
Emulsion
) Complete Freund's Adjuvant
Adjuvant [1][10]
(CFA)
Mycobacterium tuberculosis in o
200 pg/mL to 400 pu g/injection [1][10]
CFA
) ) o ) 500 ng, intraperitoneally (Day
Pertussis Toxin Administration [1]
0 and Day 2)
o 100 pL per site
Injection Volume [1]

(subcutaneously)

Experimental Protocols

Protocol 1: Reconstitution of Lyophilized MOG (44-54)

Peptide

This protocol describes the reconstitution of lyophilized MOG (44-54) peptide to create a stock

solution.

Materials:

Lyophilized MOG (44-54) peptide vial

Calibrated micropipettes and sterile tips

Procedure:

Sterile, pyrogen-free polypropylene microcentrifuge tubes

Sterile, deionized water or sterile Phosphate-Buffered Saline (PBS), pH 7.2
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Equilibration: Before opening, allow the vial of lyophilized peptide to equilibrate to room
temperature for at least 20 minutes. This prevents condensation from forming inside the vial.

Solvent Addition: Using a calibrated micropipette, add the desired volume of sterile deionized
water or PBS to the vial. To prepare a 10 mg/mL stock solution, for example, add 100 pL of
solvent to 1 mg of peptide.

Dissolution: Gently swirl or roll the vial to dissolve the peptide.[11] Avoid vigorous shaking or
vortexing, as this can cause peptide aggregation or degradation.[11] Ensure that all powder
is completely dissolved.

Aliquoting and Storage: For long-term storage and to avoid repeated freeze-thaw cycles, it is
recommended to aliquot the reconstituted peptide solution into smaller, single-use volumes
in sterile polypropylene tubes. Store the aliquots at -20°C.

Protocol 2: Preparation of MOG (44-54) Emulsion for
EAE Induction

This protocol details the preparation of a water-in-oil emulsion of MOG (44-54) peptide with

Complete Freund's Adjuvant (CFA) for immunization.

Materials:

Reconstituted MOG (44-54) peptide stock solution

Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis
Sterile saline (0.9% NacCl)

Two sterile Luer-lock glass syringes

One sterile Luer-lock connector or a double-hubbed needle

Sterile injection needles (e.g., 27-30 gauge)

Procedure:
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Peptide Dilution: Dilute the reconstituted MOG (44-54) peptide stock solution with sterile
saline to the final desired concentration for the emulsion (e.g., 3 mg/mL, to achieve a final
concentration of 1.5 mg/mL in the emulsion).

Syringe Preparation: Draw an equal volume of the diluted MOG (44-54) peptide solution into
one glass syringe and an equal volume of CFA into the second glass syringe. For example,
to prepare 200 pL of emulsion, draw 100 pL of the peptide solution and 100 uL of CFA.

Emulsification: Connect the two syringes using a Luer-lock connector.

Mixing: Force the contents of the syringes back and forth rapidly for at least 10-20 minutes.
The mixture will become increasingly viscous and opaque.

Emulsion Stability Check: To check for a stable emulsion, dispense a small drop onto the
surface of cold water. A stable water-in-oil emulsion will hold its shape as a single drop and
will not disperse.

Loading for Injection: Once a stable emulsion is formed, draw the entire volume into one
syringe and replace the connector with a sterile injection needle.

Administration: The emulsion is now ready for subcutaneous injection into the flanks of the
animals as per the experimental design.
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Caption: MOG (44-54) peptide signaling pathway in CD8+ T cells.

Experimental Workflow
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Caption: Experimental workflow for EAE induction using MOG (44-54).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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